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Compound of Interest

Compound Name: Confoline

CAS No.: 76971-33-0

Cat. No.: B14171207

Get Quote

An Overview of Current Research

Confoline is a tropane alkaloid that has been identified as a constituent of various plant

species, notably within the Convolvulus genus, including Convolvulus pluricaulis and

Convolvulus subhirsutus.[1][2] These plants have a history of use in traditional medicine,

particularly for conditions related to the central nervous system.[2][3][4] This guide provides a

comprehensive overview of the current understanding of Confoline's bioactivity, drawing from

available scientific literature. Due to the limited research focused specifically on isolated

Confoline, this document also incorporates data from studies on plant extracts rich in this and

related alkaloids to infer its potential pharmacological effects.

Physicochemical Properties of Confoline
A foundational understanding of a compound's physical and chemical characteristics is

essential for any exploration of its biological activity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14171207#bc-rfq
https://www.benchchem.com/product/b14171207/docs?utm_src=pdf-body#the-bioactivity-of-confoline-an-in-depth-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/Confoline
https://nuaxon.com/assets/white_paper/Convolvulus%20pluricauris%20NU.pdf
https://nuaxon.com/assets/white_paper/Convolvulus%20pluricauris%20NU.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7063970/
https://scispace.com/pdf/an-update-on-ayurvedic-herb-convolvulus-pluricaulis-choisy-35ixzlmzxo.pdf
https://www.benchchem.com/product/b14171207/docs?utm_src=pdf-body#the-bioactivity-of-confoline-an-in-depth-technical-guide
https://www.benchchem.com/product/b14171207/docs?utm_src=pdf-body#the-bioactivity-of-confoline-an-in-depth-technical-guide
https://www.benchchem.com/product/b14171207/docs?utm_src=pdf-body#the-bioactivity-of-confoline-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14171207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₇H₂₁NO₅ PubChem

Molecular Weight 319.4 g/mol PubChem

IUPAC Name

[(1R,5S)-8-formyl-8-

azabicyclo[3.2.1]octan-3-yl]

3,4-dimethoxybenzoate

PubChem

PubChem CID 904900 PubChem

Known Bioactivities Associated with Confoline-
Containing Plants
Research into the bioactivity of Confoline is still in its early stages. The majority of available

data comes from studies on extracts of plants like Convolvulus pluricaulis, which contain a

complex mixture of phytochemicals, including Confoline, convolvine, convosine, and others.[2]

[4][5] These extracts have demonstrated a range of biological effects, which are summarized

below. It is important to note that the specific contribution of Confoline to these activities has

not yet been fully elucidated.

Neuroprotective and Nootropic Effects
Extracts of Convolvulus pluricaulis have been traditionally used as memory enhancers and for

their neuroprotective properties.[3][5] Studies suggest that these effects may be attributed to

the regulation of key proteins and receptors in the brain. For instance, research has indicated

that Convolvulus pluricaulis can regulate the expression of cyclin-dependent kinase 5 (Cdk5)

and maintain the mRNA levels of muscarinic M1 receptors and choline acetyltransferase

(ChAT).[5]

Anxiolytic and Antidepressant-like Activities
Several studies have pointed towards the potential anxiolytic and antidepressant effects of

Convolvulus pluricaulis extracts.[2][4] These activities are thought to be mediated by the

modulation of neurochemical pathways in the brain, leading to a reduction in anxiety and

stress.[4]
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Antioxidant Activity
The antioxidant properties of Convolvulus species have been documented, with extracts

showing the ability to scavenge free radicals.[6] This antioxidant activity is likely due to the

presence of various phenolic compounds and flavonoids, in addition to the alkaloid content.[3]

[6]

Experimental Methodologies
To provide a clear understanding of how the bioactivities of Confoline-containing extracts are

assessed, this section details a typical experimental protocol for evaluating antimicrobial and

antioxidant activities.

Preparation of Plant Extracts for Biological Activity
Screening
A standardized method for preparing plant extracts is crucial for reproducible results. The

following is a general protocol based on methodologies described in the literature.[6]
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Whole plant material of Convolvulus sp.

Collection and authentication

Washing, shade-drying, and powdering

Soxhlet extraction with a series of solvents
(e.g., petroleum ether, ethyl acetate, methanol, water)

Drying in vacuo

Crude extracts for bioassays

Click to download full resolution via product page

Caption: General workflow for the preparation of plant extracts.

Antimicrobial Activity Assay
The antimicrobial potential of the extracts is often evaluated using the agar well diffusion

method.
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Preparation of microbial inoculum

Inoculation of agar plates

Creation of wells in the agar

Loading of plant extracts into wells

Incubation under appropriate conditions

Measurement of the zone of inhibition

Click to download full resolution via product page

Caption: Workflow for the agar well diffusion antimicrobial assay.

Potential Signaling Pathways
While specific signaling pathways for isolated Confoline have not been identified, the

neuroprotective effects of Convolvulus pluricaulis extracts suggest potential interactions with

pathways involved in neuronal health and function. The regulation of Cdk5, M1 receptors, and

ChAT points towards a modulatory role in cholinergic signaling and neuronal plasticity.[5]

Further research is required to delineate the precise molecular targets of Confoline.

The diagram below illustrates a hypothetical signaling pathway that could be influenced by

Confoline, based on the known effects of Convolvulus pluricaulis extracts on neuroprotective
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Caption: Hypothetical signaling pathway influenced by Confoline.

Future Directions
The bioactivity profile of Confoline presents an intriguing area for future research. To move

forward, the following steps are crucial:

Isolation and Purification: Development of efficient methods for isolating pure Confoline from

its natural sources.

In Vitro and In Vivo Studies: Conducting comprehensive studies on the isolated compound to

determine its specific pharmacological effects, including dose-response relationships and

mechanism of action.

Target Identification: Utilizing techniques such as affinity chromatography and molecular

docking to identify the specific molecular targets of Confoline.

Structure-Activity Relationship Studies: Synthesizing and testing analogues of Confoline to

understand the chemical features essential for its biological activity.

In conclusion, while our current understanding of Confoline's bioactivity is largely inferred from

studies on plant extracts, the existing evidence suggests its potential as a pharmacologically
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active molecule, particularly in the realm of neuroscience. Dedicated research into the isolated

compound is necessary to unlock its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Confoline | C17H21NO5 | CID 904900 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. nuaxon.com [nuaxon.com]

3. Phytochemical Profile, Pharmacological Attributes and Medicinal Properties of
Convolvulus prostratus – A Cognitive Enhancer Herb for the Management of
Neurodegenerative Etiologies - PMC [pmc.ncbi.nlm.nih.gov]

4. scispace.com [scispace.com]

5. tandfonline.com [tandfonline.com]

6. asianpubs.org [asianpubs.org]

To cite this document: BenchChem. [The Bioactivity of Confoline: An In-depth Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14171207/docs#the-bioactivity-of-confoline-an-in-
depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14171207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

